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Compound of Interest

Compound Name: trans-3-Hexen-1-ol

Cat. No.: B3021457 Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, scientists,

and fragrance development professionals on the application of trans-3-Hexen-1-ol as a

fragrance ingredient. It details the compound's physicochemical properties, olfactory profile,

and natural occurrence. Furthermore, it presents established protocols for its synthesis, quality

control, and incorporation into fragrance formulations, emphasizing stability and safety

considerations. The causality behind experimental choices is explained to provide a deeper

understanding of the practical application of this versatile green note ingredient.

Introduction: The Quintessential Green Note
trans-3-Hexen-1-ol, a member of the "leaf alcohol" family, is a pivotal ingredient in modern

perfumery, prized for its intensely fresh, green, and slightly fruity aroma reminiscent of cut

grass and unripe fruit.[1] Its ability to impart a natural, vibrant lift makes it an indispensable

component for creating realistic floral, fruity, and herbal fragrances.[1][2] This guide delineates

the scientific principles and practical methodologies for the effective utilization of trans-3-
Hexen-1-ol, ensuring optimal performance and stability in final fragrance compositions.

Physicochemical and Olfactory Profile
A thorough understanding of the intrinsic properties of trans-3-Hexen-1-ol is fundamental to its

successful application.
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Property Value Source

IUPAC Name (3E)-Hex-3-en-1-ol [3]

Synonyms
trans-3-Hexenol, (E)-3-Hexen-

1-ol
[4]

CAS Number 928-97-2 [4][5]

FEMA Number 4356 [5][6][7]

Molecular Formula C₆H₁₂O [3][8]

Molecular Weight 100.16 g/mol [3][5]

Appearance Colorless clear liquid [4]

Boiling Point 61-62 °C @ 12 mmHg [4][8]

Density 0.817 - 0.847 g/mL at 25 °C [4]

Refractive Index 1.435 - 1.445 @ 20 °C [4]

Flash Point 58.89 °C (138.00 °F) [4]

Solubility
Soluble in water and most

fixed oils
[6]

Olfactory Characteristics
The odor profile of trans-3-Hexen-1-ol is potent and diffusive, characterized by the following

notes:

Primary: Intensely green, sharp, cut grass.[1]

Secondary: Fruity undertones, often described as green apple or pear.[1]

Subtle Nuances: Earthy, fatty, and somewhat bitter facets.[4]

Its isomeric counterpart, cis-3-Hexen-1-ol (leaf alcohol), possesses a more powerful and

pungent green odor.[2][9] The trans isomer is often considered to have a softer, more versatile

profile suitable for a broader range of applications.[10]
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Natural Occurrence and Synthesis
trans-3-Hexen-1-ol is a naturally occurring volatile organic compound found in a variety of

plants, contributing to their characteristic green aroma.[6][8] It has been identified in laurel leaf

oil, jasmine absolute, and Plectranthus glandulosus leaf oil.[11]

While natural extraction is possible, commercial production predominantly relies on chemical

synthesis to ensure a consistent and high-purity supply.[1]

Synthetic Pathway Overview
A common industrial synthesis route involves the partial hydrogenation of 3-hexyn-1-ol. The

choice of catalyst and reaction conditions is critical to selectively produce the trans isomer over

the cis isomer and to prevent over-reduction to hexanol.
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Synthesis of trans-3-Hexen-1-ol

3-Hexyn-1-ol Partial Hydrogenation
(e.g., Na/NH3)

Starting Material Crude trans-3-Hexen-1-olSelective Reduction Purification
(Distillation)

Impurity Removal High-Purity
trans-3-Hexen-1-ol

Final Product
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Sensory Evaluation Workflow
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Prepare Dilutions
(10%, 1%, 0.1%)

Assess on Smelling Strips

Record Odor Descriptors
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Fragrance Base

Compare with Control
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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